Cas no 2408936-44-5 (rac-methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate)

• Product Name: rac-methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate
• CAS No: 2408936-44-5
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5805628
• PubChem ID: 165703626
• Update Time: 2025-06-12

rac-methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408936-44-5
• EN300-7548655
• rac-methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate

• Inchi： 1S/C14H23NO5/c1-12(2,3)20-11(18)15-14(10(17)19-4)8-9(16)13(14)6-5-7-13/h9,16H,5-8H2,1-4H3,(H,15,18)/t9-,14-/m1/s1
• InChI Key： SKYVIJUTSGRGHV-YMTOWFKASA-N
• SMILES： O[C@@H]1C[C@@](C(=O)OC)(C21CCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate

Professional Introduction to rac-Methyl (1R,3S)-1-{[(tert-Butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate (CAS No. 2408936-44-5)

The compound rac-Methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate, identified by its CAS number 2408936-44-5, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry and drug development. This spirocyclic compound features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of this compound consists of a spiro[3.3]heptane core, which is a bicyclic system comprising two interconnected rings. The presence of both hydroxyl and amino functional groups, along with a tert-butoxy carbonyl protecting group, makes it a versatile intermediate in synthetic chemistry. The stereochemistry at the 1R and 3S positions is particularly noteworthy, as it introduces chirality into the molecule, which is often a critical factor in the biological activity and pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational flexibility and ability to mimic the three-dimensional shape of biologically relevant targets. The spiro[3.3]heptane scaffold has been explored in various contexts, including the development of enzyme inhibitors and receptor modulators. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, while the amino group can be further functionalized to introduce additional binding motifs.

The tert-butoxy carbonyl (Boc) protecting group on the amino function serves a crucial role in synthetic protocols. It provides stability to the compound during storage and purification while allowing for selective deprotection under mild acidic conditions. This feature makes it an invaluable building block for multi-step syntheses where controlled reactivity is essential.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of spirocyclic compounds like this one. Molecular modeling studies suggest that the rigid spirocore can effectively engage with protein binding pockets, potentially leading to high-affinity interactions. Additionally, the presence of both hydrophobic and hydrophilic regions within the molecule enhances its solubility profile, which is advantageous for formulation purposes.

The compound's potential applications extend to the development of chiral auxiliaries and ligands for asymmetric synthesis. By leveraging its stereochemical features, researchers can design catalysts that promote enantioselective transformations, thereby improving access to enantiomerically pure drugs with improved pharmacological profiles.

Several ongoing research projects are exploring the pharmacological relevance of derivatives derived from this core structure. Preliminary studies indicate that modifications at the 1- and 3-positions can significantly alter the biological activity, suggesting that this scaffold has great potential for further optimization. For instance, replacing the hydroxyl group with other functional groups may lead to novel compounds with enhanced binding affinity or selectivity for specific targets.

The synthesis of rac-Methyl (1R,3S)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxyspiro[3.3]heptane-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions and protecting group manipulations. Advanced techniques such as flow chemistry have been employed to streamline these processes, reducing reaction times and improving scalability.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic framework, combined with strategic functionalization, positions it as a valuable intermediate for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one are poised to play a pivotal role in shaping the future of medicine.